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Compound of Interest

Compound Name: Antifungal agent 105

Cat. No.: B15622800 Get Quote

For Immediate Release

A novel antifungal candidate, designated as Antifungal Agent 105 and also known as

compound A25, has demonstrated significant in vitro activity against a range of pathogenic

fungi. This technical guide provides a comprehensive summary of the preliminary data on its

antifungal efficacy, experimental methodologies, and proposed mechanism of action for

researchers, scientists, and drug development professionals.

Quantitative Antifungal Activity
The in vitro efficacy of Antifungal Agent 105 has been quantified through the determination of

its half-maximal effective concentration (EC50) against various fungal species. The data,

compiled from published research and supplier information, is presented below.
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Fungal Species EC50 (µg/mL) Reference

Sclerotinia sclerotiorum 0.158 MedChemExpress[1]

Rhizoctonia solani 0.66 PubMed[2]

Botrytis cinerea 1.34 PubMed[3]

Thanatephorus cucumeris 3.60 MedChemExpress[1]

Alternaria alternata 7.43 MedChemExpress[1]

Gibberella zeae 11.8 MedChemExpress[1]

Verticillium dahliae 13.9 MedChemExpress[1]

Experimental Protocols
The following methodologies were employed in the evaluation of the in vitro antifungal activity

of Agent 105.

Mycelial Growth Inhibition Assay
The antifungal activity of compound A25 was determined using the mycelial growth rate

method. The compound was dissolved in a solvent and added to potato dextrose agar (PDA) to

create a series of concentrations. Mycelial discs of the test fungi were placed on the medicated

PDA plates and incubated at a controlled temperature. The diameter of the mycelial growth was

measured, and the inhibition rate was calculated relative to a negative control. The EC50

values were then calculated using statistical software.

In Vivo Antifungal Assay on Plants
The protective and curative effects of Antifungal Agent 105 were evaluated in plant models.

For protective activity, the compound was sprayed onto healthy plant leaves, which were then

inoculated with a fungal pathogen. For curative activity, the leaves were first inoculated with the

pathogen and then treated with the compound. The development of disease lesions was

observed and quantified to determine the efficacy of the agent.[1]

Proposed Mechanism of Action
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Studies suggest that Antifungal Agent 105 exerts its fungicidal effects through a dual

mechanism of action. The primary target is the inhibition of succinate dehydrogenase (SDH), a

key enzyme in the mitochondrial electron transport chain and the tricarboxylic acid cycle.[2] By

inhibiting SDH, the compound disrupts fungal respiration and energy production. Additionally, it

has been observed to cause impairment of the fungal cell membrane integrity.[2]

Visualized Experimental Workflow and Mechanism
To further elucidate the experimental process and the proposed mechanism of action, the

following diagrams have been generated.
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Experimental Workflow for In Vitro Antifungal Assay
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Caption: Workflow for determining in vitro antifungal activity.
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Proposed Mechanism of Action of Antifungal Agent 105
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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